Cas no 10191-60-3 (Dimethyl N-cyanodithioiminocarbonate)

• Product Name: Dimethyl N-cyanodithioiminocarbonate
• CAS No: 10191-60-3
• MF: C₄H₆N₂S₂
• MW: 146.233837604523
• MDL: MFCD00009825
• CID: 48443
• PubChem ID: 24855008
• Update Time: 2025-08-05

Dimethyl N-cyanodithioiminocarbonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl cyanocarbonimidodithioate
• N-Cyano-S,S-dimethyldithioimidocarbonate
• Dimethyl cyanodithioiminocarbonate
• Dimethyl Cyanoimino Dithiocarbonate
• {[bis(Methylthio)methylene]amino}(nitrilo)methane
• N-Cyanoimido-S,S-dimethl-dithiocarbonate
• S,S-Dimethyl cyanoimidodithiocarbonate
• Dimethyl N-cyanodithiocarbonimidate
• S,S'-Dimethyl N-Cyanodithioiminocarbonate
• N-Cyanoimido-S,S-dimethyl-dithiocarbonate
• Dimethyl Carbodithiocyanamate
• Dimethyl N-cyanocarbonodithioimidate
• Dimethyl N-cyanodithioiminocarbonate
• dimethyl-cyanodithioimino carbonate
• Dimethyl cyanimidodithiocarbonate
• Dimethyl N-Cyanod
• dimethyl N-cyanoimidodithiocarbonate
• Dimethylcyaniminodithiocarbonate
• Dimethylcyanoimidothiocarbonate
• N-Cyanoimido-S,S-dim
• N-Cyano-S
• Carbonimidodithioic acid, cyano-, dimethyl ester
• (Cyanoimino)bis(methylthio)methane
• Dimethyl cyanoiminodithiocarbonate
• Cyanodithioimidocarbonic acid, dimethyl ester
• S,S-Dimethyl cyaniminodithiocarbamate
• N-Cyanoimido-S,S-dimethyl-dithioc
• EN300-67425
• bis(methylthio)methylidenecyanamide
• Dimethyl N-cyanodithioiminocarbonate, 90%
• dimethyl N-cyanodithioimidocarbonate
• AKOS000280685
• N-Cyano-S,S'-dimethyldithioimidocarbonate
• SCHEMBL164048
• Imidocarbonic acid, dimethyl ester
• cyanocarbonimidodithioic acid, dimethyl ester
• F0001-0064
• NSC 145987
• NSC-145987
• SR-01000944756-1
• UNII-9FOJ4L7GGN
• dimethyl N-cyano-dithioimidocarbonate
• NSC145987
• MFCD00009825
• DIMETHYL N-CYANOIMINODITHIOCARBONATE
• EINECS 233-467-6
• W-108895
• N-(BIS(METHYLTHIO)METHYLENE)CYANAMIDE
• dimethyl-N-cyano-dithioimidocarbonate
• Carbonimidodithioic acid, N-cyano-, dimethyl ester
• (CYANIMINO)DIMETHYLDITHIOCARBONATE
• CS-W018225
• (CYANIMINO)BIS(METHYLTHIO)METHANE
• FT-0647544
• cyanocarbonimidodithioic acid dimethyl ester
• bis(methylsulfanyl)methylidenecyanamide
• N-[di(methylthio)methylene]cyanamide
• D1798
• N-cyano-bis(methylthio)methanimine
• A800484
• dimethylcyanodithioimidocarbonate
• N-Cyanoimido-s,s-dimethyl-dithiocarbonate,remainder water
• 10191-60-3
• Carbonimidodithioic acid, dimethyl ester
• dimethyl cyano imido dithio carbonate
• H10677
• S,S-DIMETHYL CYANOIMINODITHIOCARBAMATE
• EC 233-467-6
• N-CYANOIMINODITHIOCARBONIC ACID DIMETHYL ESTER
• N-cyano-carbonimidodithioic acid dimethyl ester
• Imidocarbonic acid, cyanodithio-, dimethyl ester
• Dimethyl cyanodithioimidocarbonate #
• InChI=1/C4H6N2S2/c1-7-4(8-2)6-3-5/h1-2H
• DIMETHYL (N-CYANO) CARBONIMIDODITHIOATE
• dimethyl cyanocarbonodithioimidate
• s,s'-dimethyl cyanodithioimidocarbonate
• SR-01000944756
• DTXSID3064986
• Dimethyl cyanodithioimidocarbonate
• STR00011
• 9FOJ4L7GGN
• N-Cyano-S,S'-dimethyldithioimido carbonate
• NS00001417
• DimethylN-Cyanodithioiminocarbonate
• S,S-Dimethyl (N-cyanoimido)dithiocarbonate
• dimethyl cyanoimidodithiocarbonate
• dimethyl-N-cyanodithioimidocarbonate
• AMY31068
• CYANOCARBONODITHIOIMIDIC ACID DIMETHYL ESTER
• [bis(methylsulfanyl)methylidene](cyano)amine
• DTXCID9032660
• DMCCT
• STL185620

• MDL： MFCD00009825
• Inchi： 1S/C4H6N2S2/c1-7-4(8-2)6-3-5/h1-2H3
• InChI Key： IULFXBLVJIPESI-UHFFFAOYSA-N
• SMILES： S(C)/C(=N/C#N)/SC
• BRN： 635998

Computed Properties

• Exact Mass: 145.99700
• Monoisotopic Mass: 145.99724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 86.8

Experimental Properties

• Color/Form: Yellow yellow green crystals.
• Density: 1.298 (estimate)
• Melting Point: 53.0 to 58.0 deg-C
• Boiling Point: 229.6±23.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.5000 (estimate)
• Solubility: Slightly soluble in methanol.
• PSA: 86.75000
• LogP: 1.54948
• Solubility: No available.

Dimethyl N-cyanodithioiminocarbonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45-S38-S28A
• FLUKA BRAND F CODES：13-19
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R23/24/25; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Propargyl-type 1,3-dipolar organic compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Dimethyl N-cyanodithioiminocarbonate

Dimethyl N-cyanodithioiminocarbonate (CAS No. 10191-60-3): A Comprehensive Overview

Dimethyl N-cyanodithioiminocarbonate, with the chemical formula C₄H₅N₃OS₂ and CAS number 10191-60-3, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound has garnered attention due to its unique structural properties and versatile applications in the development of novel agrochemicals and pharmaceuticals. The presence of both cyano and dithioiminocarbonate functional groups makes it a valuable intermediate in synthetic chemistry, enabling the formation of complex molecular architectures.

The< strong>cyano group introduces a polar character to the molecule, enhancing its reactivity in various chemical transformations. This feature is particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules. The< strong>dithioiminocarbonate moiety, on the other hand, provides a stable framework for further functionalization, allowing chemists to tailor the compound for specific applications. These structural attributes have made Dimethyl N-cyanodithioiminocarbonate a cornerstone in the synthesis of advanced chemical entities.

In recent years, there has been a surge in research focused on developing sustainable and efficient synthetic methodologies. Dimethyl N-cyanodithioiminocarbonate has emerged as a key intermediate in these efforts. Its ability to participate in various reactions, such as nucleophilic substitution and cycloadditions, makes it an indispensable tool for constructing complex molecules. For instance, researchers have leveraged this compound to develop novel catalysts that promote greener chemical processes, aligning with the growing emphasis on environmental stewardship in the chemical industry.

The pharmaceutical industry has also benefited from the versatility of Dimethyl N-cyanodithioiminocarbonate. Its structural features are conducive to the development of drug candidates targeting various diseases. Recent studies have highlighted its role in synthesizing bioactive molecules with potential applications in oncology and anti-inflammatory therapies. The< strong>N-cyanodithioiminocarbonate group can be strategically incorporated into drug molecules to enhance their binding affinity and metabolic stability. This has led to several innovative drug candidates being explored in preclinical studies.

One of the most intriguing aspects of Dimethyl N-cyanodithioiminocarbonate is its role in materials science. The compound's ability to form coordination complexes with transition metals has opened up new avenues for developing functional materials. These complexes exhibit unique properties such as luminescence and catalytic activity, making them suitable for applications in optoelectronics and catalysis. Researchers are actively investigating these complexes to develop next-generation materials with enhanced performance characteristics.

The synthesis of Dimethyl N-cyanodithioiminocarbonate involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize these processes. These advancements have not only improved yield but also reduced waste generation, making the production of this compound more sustainable. The development of efficient synthetic routes is crucial for meeting the growing demand for this versatile intermediate.

In conclusion, Dimethyl N-cyanodithioiminocarbonate (CAS No. 10191-60-3) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for organic synthesis, pharmaceutical development, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation and progress in multiple fields.